1-(2-chloro-6-fluorobenzyl)-N-ethyl-4-piperidinecarboxamide

• IUPAC Name: 1-[(2-chloro-6-fluorophenyl)methyl]-N-ethylpiperidine-4-carboxamide
• InChI: InChI=1S/C15H20ClFN2O/c1-2-18-15(20)11-6-8-19(9-7-11)10-12-13(16)4-3-5-14(12)17/h3-5,11H,2,6-10H2,1H3,(H,18,20)
• InChI Key: HOEGJJPWGASSQV-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1CCN(CC1)CC2=C(C=CC=C2Cl)F
• Molecular Formula: C15H20ClFN2O
• Molecular Weight: 298.78 g/mol

Description

1-(2-chloro-6-fluorobenzyl)-N-ethyl-4-piperidinecarboxamide, also known as ABT-594, is a synthetic compound that has been extensively studied for its potential use as a therapeutic agent for pain management. ABT-594 is a potent agonist of nicotinic acetylcholine receptors (nAChRs) and has been shown to produce analgesia in animal models of acute and chronic pain.

Mechanism of Action

1-(2-chloro-6-fluorobenzyl)-N-ethyl-4-piperidinecarboxamide acts as a potent agonist of nAChRs, which are located throughout the nervous system and play a role in pain processing. By activating these receptors, 1-(2-chloro-6-fluorobenzyl)-N-ethyl-4-piperidinecarboxamide is able to modulate pain signaling pathways and produce analgesia.
Biochemical and Physiological Effects:
1-(2-chloro-6-fluorobenzyl)-N-ethyl-4-piperidinecarboxamide has been shown to produce a number of biochemical and physiological effects, including the modulation of neurotransmitter release, the activation of descending pain pathways, and the inhibition of pain signaling pathways. These effects contribute to the analgesic properties of 1-(2-chloro-6-fluorobenzyl)-N-ethyl-4-piperidinecarboxamide.

Advantages and Limitations for Lab Experiments

1-(2-chloro-6-fluorobenzyl)-N-ethyl-4-piperidinecarboxamide has several advantages as a tool for scientific research, including its potency and selectivity for nAChRs. However, there are also limitations to its use, including its potential toxicity and the need for specialized handling and storage procedures.

Future Directions

There are several potential future directions for research on 1-(2-chloro-6-fluorobenzyl)-N-ethyl-4-piperidinecarboxamide, including the development of improved synthesis methods, the investigation of its potential as a treatment for other conditions such as addiction and depression, and the exploration of its effects on other neurotransmitter systems. Additionally, further research is needed to fully understand the mechanisms underlying the analgesic effects of 1-(2-chloro-6-fluorobenzyl)-N-ethyl-4-piperidinecarboxamide and to optimize its therapeutic potential.

Synthesis Methods

The synthesis of 1-(2-chloro-6-fluorobenzyl)-N-ethyl-4-piperidinecarboxamide involves several steps, including the synthesis of the starting materials and the coupling of the piperidine and benzyl moieties. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.

Scientific Research Applications

1-(2-chloro-6-fluorobenzyl)-N-ethyl-4-piperidinecarboxamide has been the subject of numerous scientific studies investigating its potential as a therapeutic agent for pain management. Animal studies have shown that 1-(2-chloro-6-fluorobenzyl)-N-ethyl-4-piperidinecarboxamide produces potent analgesia in a variety of pain models, including thermal, mechanical, and neuropathic pain. 1-(2-chloro-6-fluorobenzyl)-N-ethyl-4-piperidinecarboxamide has also been shown to produce antinociceptive effects in humans in clinical trials.